2-[1-(4-bromophenyl)-1H-tetrazol-5-yl]-4,6-dimethylthieno[2,3-b]pyridin-3-amine

• Molecular Formula: C16H13BrN6S
• Molecular Weight: 401.3 g/mol
• IUPAC Name: 2-[1-(4-bromophenyl)tetrazol-5-yl]-4,6-dimethylthieno[2,3-b]pyridin-3-amine
• InChI: InChI=1S/C16H13BrN6S/c1-8-7-9(2)19-16-12(8)13(18)14(24-16)15-20-21-22-23(15)11-5-3-10(17)4-6-11/h3-7H,18H2,1-2H3
• InChI Key: OGGOJDBMXUZYRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=C(S2)C3=NN=NN3C4=CC=C(C=C4)Br)N)C

Description

This compound is a heterocyclic amine featuring a thieno[2,3-b]pyridine core substituted with methyl groups at positions 4 and 6, an amine at position 3, and a 1-(4-bromophenyl)-1H-tetrazol-5-yl moiety at position 2. The tetrazole group, a nitrogen-rich heterocycle, enhances metabolic stability and bioavailability, making it a common bioisostere for carboxylic acids in medicinal chemistry .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Compound Name	Core Structure	Substituents	Potential Applications	Reference
Target Compound	Thieno[2,3-b]pyridine	4,6-dimethyl; 3-amine; 2-[1-(4-bromophenyl)-1H-tetrazol-5-yl]	Under investigation	-
VU0010010 (30)	Thieno[2,3-b]pyridine	4,6-dimethyl; 3-amine; 2-carboxamide (4-chlorobenzyl)	Kinase inhibition
LY2033298 (33)	Thieno[2,3-b]pyridine	5-chloro; 6-methoxy; 4-methyl; 2-cyclopropylamide	CNS disorders (e.g., schizophrenia)
Ethyl 3-[(chloroacetyl)amino]-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate	Thieno[2,3-b]pyridine	4,6-dimethyl; ethyl carboxylate; 3-chloroacetyl amino	Research chemical (synthetic intermediate)
2-(1H-Imidazol-2-yl)-4,6-dimethylthieno[2,3-b]pyridin-3-amine (87)	Thieno[2,3-b]pyridine	4,6-dimethyl; 3-amine; 2-imidazol-2-yl	Anticancer/antimicrobial

Key Comparative Analysis

Substituent Effects on Bioactivity :

• The target compound’s tetrazole group offers superior metabolic stability compared to the carboxamide in VU0010010 or the ester in the ethyl carboxylate analog . Tetrazoles resist hydrolysis under physiological conditions, enhancing drug-like properties.
• Halogenation : The 4-bromophenyl group in the target compound may improve lipophilicity and membrane permeability relative to the 4-chlorobenzyl group in VU0010010. Bromine’s larger atomic radius could also influence binding pocket interactions .
• Electronic Effects : LY2033298’s 5-chloro and 6-methoxy substituents introduce electron-withdrawing and electron-donating effects, respectively, which may fine-tune receptor affinity. The target compound lacks these substituents but retains the 4-methyl group, suggesting a balance between steric and electronic properties .

Synthetic Pathways: The target compound’s tetrazole ring likely forms via a [2+3] cycloaddition between a nitrile precursor and sodium azide, a common method for tetrazole synthesis. This contrasts with the imidazole-containing analog (87), synthesized via heterocyclization with carbon disulfide in pyridine . The thieno[2,3-b]pyridine core is consistently synthesized through cyclocondensation reactions, as seen in VU0010010 and LY2033298 .

Biological Activity :

• VU0010010 and LY2033298 are reported in pharmaceutical research for kinase inhibition and CNS modulation, respectively. The target compound’s tetrazole group may confer similar or enhanced activity in these domains, though experimental validation is needed .
• The imidazole -containing analog (87) demonstrates antimicrobial activity in preliminary studies, suggesting that nitrogen-rich heterocycles at position 2 are critical for broad-spectrum bioactivity .